Cas no 1391053-11-4 (N,N-Bis(2-chloroethyl)-N',N’’-bis(3-hydroxypropyl)phosphoric Triamide)

• Product Name: N,N-Bis(2-chloroethyl)-N',N’’-bis(3-hydroxypropyl)phosphoric Triamide
• CAS No: 1391053-11-4
• Molecular Formula: C₁₀H₂₄N₃O₃PCl₂
• Molecular Weight: 336.19566
• CID: 1059240
• PubChem ID: 71314057

N,N-Bis(2-chloroethyl)-N',N’’-bis(3-hydroxypropyl)phosphoric Triamide Properties

Names and Identifiers

• N,N-Bis(2-chloroethyl)-N',N’’-bis(3-hydroxypropyl)phosphoric Triamide
• Cyclophosphamide Impurity A
• 3-[[bis(2-chloroethyl)amino-(3-hydroxypropylamino)phosphoryl]amino]propan-1-ol
• N,N-Bis(2-chloroethyl)-N',N inverted exclamation mark inverted exclamation mark -bis(3-hydroxypropyl)phosphoric Triamide
• N,N-Bis(2-chloroethyl)-N',N''-bis(3-hydroxypropyl)phosphoric Triamide
• 1391053-11-4

• InChIKey： VZNVPTKBTWQELE-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H24Cl2N3O3P/c11-3-7-15(8-4-12)19(18,13-5-1-9-16)14-6-2-10-17/h16-17H,1-10H2,(H2,13,14,18)
• SMILES： C(CNP(=O)(NCCCO)N(CCCl)CCCl)CO

Computed Properties

• Exact Mass: 335.0932340g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 13
• Monoisotopic Mass: 335.0932340g/mol
• Heavy Atom Count: 19
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 84.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds